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Compound of Interest

Compound Name: Sematilide Hydrochloride

Cat. No.: B026311 Get Quote

This guide provides essential safety, handling, and disposal information for Sematilide
Hydrochloride, tailored for researchers, scientists, and drug development professionals. The

following procedural guidance is designed to ensure the safe management of this compound in

a laboratory setting.

Physicochemical and Safety Data
The following table summarizes key quantitative data for Sematilide Hydrochloride.
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Property Value Reference

Chemical Formula C₁₄H₂₄ClN₃O₃S
[Sematilide hydrochloride

Datasheet DC Chemicals]

Molecular Weight 349.87 g/mol
[Sematilide hydrochloride

Datasheet DC Chemicals]

Appearance Solid
[Sematilide hydrochloride -

CymitQuimica]

Solubility

DMF: 12 mg/mlDMSO: 12

mg/mlEthanol: 3 mg/mlPBS

(pH 7.2): 5 mg/ml

[Sematilide (hydrochloride)

(CK-1752A, CAS Number:

101526-62-9)

Storage Temperature
Powder: -20°CIn solvent:

-80°C
[Sematilide hydrochloride

Toxicity

GHS Classification: Acute

toxicity, Oral (Category 4).[1]

Harmful if swallowed.[1]IC₅₀:

25 µM for the delayed rectifier

K+ current.[2]

[Sematilide hydrochloride

Occupational Exposure

No occupational exposure limit

values have been established

for this product.[1]

[Sematilide hydrochloride

Personal Protective Equipment (PPE)
Consistent and proper use of personal protective equipment is mandatory when handling

Sematilide Hydrochloride to minimize exposure.
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PPE Category Specific Requirements

Eye Protection
Safety goggles with side-shields are required to

protect against splashes.[1]

Hand Protection

Wear protective gloves. Given the nature of the

compound, consider double-gloving with nitrile

gloves.[1][3]

Body Protection

An impervious lab coat or clothing is necessary

to prevent skin contact.[1] For tasks with a

higher risk of splashes, consider disposable

coveralls.[3]

Respiratory

Use a suitable respirator when working with the

powder form to avoid inhalation of dust, or if

aerosols may be generated.[1] Work should be

conducted in a well-ventilated area or under a

fume hood.[1][3]

Experimental Protocol: General Handling and Weighing
of Sematilide Hydrochloride Powder
This protocol outlines the standard procedure for safely handling and weighing Sematilide
Hydrochloride powder in a laboratory setting.

1. Preparation:

Ensure the work area, typically a chemical fume hood, is clean and uncluttered.
Verify that a safety shower and eye wash station are accessible.[1]
Assemble all necessary equipment: analytical balance, weighing paper or boat, spatula, and
appropriate waste containers.
Don the required personal protective equipment as detailed in the table above.

2. Weighing Procedure:

Perform all manipulations of the powder within the fume hood to minimize inhalation risk.
Carefully open the container of Sematilide Hydrochloride.
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Use a clean spatula to transfer the desired amount of powder onto the weighing paper or
boat on the analytical balance.
Avoid generating dust. If dust is observed, pause and allow it to settle before proceeding.
Once the desired amount is weighed, securely close the primary container.

3. Post-Weighing and Cleanup:

Carefully transfer the weighed powder to the designated vessel for your experiment.
Decontaminate the spatula and any other reusable equipment with alcohol.[1]
Dispose of the weighing paper/boat and any other contaminated disposable items in a
designated, sealed waste container.
Wipe down the work surface of the fume hood.
Remove PPE in the correct order to avoid self-contamination and dispose of single-use
items in the appropriate waste stream.
Wash hands thoroughly with soap and water after completing the work.

Emergency Procedures
Immediate and appropriate action is critical in the event of an emergency involving Sematilide
Hydrochloride.

Eye Contact: Immediately flush eyes with large amounts of water for at least 15 minutes,

separating the eyelids with fingers to ensure adequate flushing. Seek prompt medical

attention.[1]

Skin Contact: Rinse the affected skin thoroughly with large amounts of water. Remove

contaminated clothing and shoes. Seek medical attention.[1]

Inhalation: Move the individual to fresh air immediately. If breathing is difficult, administer

CPR (avoiding mouth-to-mouth resuscitation). Seek immediate medical attention.[1]

Ingestion: Wash out the mouth with water. Do NOT induce vomiting. Seek immediate

medical attention.[1]

Disposal Plan
All waste containing Sematilide Hydrochloride must be treated as hazardous waste and

disposed of in accordance with all applicable federal, state, and local regulations.[1]
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Solid Waste: Collect all contaminated solid waste, including unused product, contaminated

PPE, and cleaning materials, in a clearly labeled, sealed container for hazardous waste.

Liquid Waste: Collect solutions containing Sematilide Hydrochloride in a designated,

sealed, and properly labeled hazardous waste container.

Environmental Precautions: Prevent the release of Sematilide Hydrochloride into the

environment. Do not allow it to enter drains or water courses.[1]

Visual Workflow Guides
The following diagrams illustrate key operational and emergency procedures for handling

Sematilide Hydrochloride.
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Immediate Actions

Cleanup Procedure

Final Steps

Spill Occurs

Alert others in the area

Evacuate immediate area if necessary

Assess the spill size and risk

Don appropriate PPE
(gloves, goggles, respirator, lab coat)

If safe to clean up

Contain the spill with absorbent material

Absorb liquid with inert material
(diatomite, universal binders)

Collect absorbed material and contaminated solids

Decontaminate the spill area and equipment with alcohol

Place all waste in a sealed,
labeled hazardous waste container

Remove and dispose of PPE correctly

Wash hands thoroughly

Report the incident

Click to download full resolution via product page

Caption: Workflow for handling a Sematilide Hydrochloride spill.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 9 Tech Support

https://www.benchchem.com/product/b026311?utm_src=pdf-body-img
https://www.benchchem.com/product/b026311?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b026311?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Preparation Phase

Handling & Use

Cleanup & Disposal

Review Safety Data Sheet

Prepare work area (fume hood)

Don appropriate PPE

Retrieve Sematilide Hydrochloride from storage

Weigh the required amount inside fume hood

Perform experimental procedure

Decontaminate equipment and work surfaces

Segregate and label all hazardous waste

Dispose of waste according to regulations

Remove PPE and wash hands

Click to download full resolution via product page

Caption: Standard operating procedure for Sematilide Hydrochloride.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 9 Tech Support

https://www.benchchem.com/product/b026311?utm_src=pdf-body-img
https://www.benchchem.com/product/b026311?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b026311?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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